Cas no 183559-35-5 (Alanine,N-(4-methylbenzoyl)-)
Alanine,N-(4-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Alanine,N-(4-methylbenzoyl)-
- n-(4-methylbenzoyl)alanine
- Alanine, N-(4-methylbenzoyl)-
- MFCD00220259
- AKOS000126295
- LS-12558
- SCHEMBL821456
- AKOS016050928
- 183559-35-5
- 2-[(4-methylbenzoyl)amino]propanoic Acid
- CHEMBL8840
- 2-[(4-methylphenyl)formamido]propanoic acid
- Oprea1_007564
- 2-(4-Methylbenzoylamino)propanoic acid
-
- MDL: MFCD00220259
- Inchi: 1S/C11H13NO3/c1-7-3-5-9(6-4-7)10(13)12-8(2)11(14)15/h3-6,8H,1-2H3,(H,12,13)(H,14,15)
- InChI Key: LUQFCOKRPYVJGV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NC(C(=O)O)C
Computed Properties
- Exact Mass: 207.08959
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
Alanine,N-(4-methylbenzoyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB562184-500 mg |
N-(4-Methylbenzoyl)alanine; . |
183559-35-5 | 500MG |
€205.60 | 2023-04-13 | ||
| abcr | AB562184-1 g |
N-(4-Methylbenzoyl)alanine; . |
183559-35-5 | 1g |
€239.00 | 2023-04-13 | ||
| abcr | AB562184-5 g |
N-(4-Methylbenzoyl)alanine; . |
183559-35-5 | 5g |
€656.50 | 2023-04-13 | ||
| abcr | AB562184-10 g |
N-(4-Methylbenzoyl)alanine; . |
183559-35-5 | 10g |
€1,074.00 | 2023-04-13 | ||
| abcr | AB562184-500mg |
N-(4-Methylbenzoyl)alanine; . |
183559-35-5 | 500mg |
€205.00 | 2025-02-14 | ||
| abcr | AB562184-1g |
N-(4-Methylbenzoyl)alanine; . |
183559-35-5 | 1g |
€237.00 | 2025-02-14 | ||
| abcr | AB562184-5g |
N-(4-Methylbenzoyl)alanine; . |
183559-35-5 | 5g |
€632.00 | 2023-08-31 | ||
| abcr | AB562184-10g |
N-(4-Methylbenzoyl)alanine; . |
183559-35-5 | 10g |
€1032.00 | 2023-08-31 | ||
| A2B Chem LLC | AF05223-500mg |
Alanine, N-(4-methylbenzoyl)- |
183559-35-5 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AF05223-1g |
Alanine, N-(4-methylbenzoyl)- |
183559-35-5 | >95% | 1g |
$439.00 | 2024-04-20 |
Alanine,N-(4-methylbenzoyl)- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Alanine,N-(4-methylbenzoyl)-
Comprehensive Analysis of Alanine,N-(4-methylbenzoyl)- (CAS No. 183559-35-5): Properties, Applications, and Industry Insights
Alanine,N-(4-methylbenzoyl)- (CAS No. 183559-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This derivative of alanine, modified with a 4-methylbenzoyl group, exhibits unique properties that make it valuable in peptide synthesis, drug development, and material science. Its molecular structure combines the biocompatibility of alanine with the aromatic stability of the 4-methylbenzoyl moiety, offering a versatile building block for advanced applications.
In recent years, the demand for custom peptide synthesis and targeted drug delivery systems has surged, driving interest in compounds like Alanine,N-(4-methylbenzoyl)-. Researchers are particularly intrigued by its potential in prodrug design, where its amphiphilic nature could enhance bioavailability. The compound's CAS No. 183559-35-5 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.
From a structural perspective, the 4-methylbenzoyl group introduces steric and electronic effects that influence the compound's reactivity. This modification is pivotal for applications requiring UV-absorbing properties or photo-stability, making it a candidate for sunscreen formulations and optical materials. The methyl substituent further fine-tunes solubility, a critical parameter in formulation science.
Environmental and regulatory trends have also shaped the discourse around Alanine,N-(4-methylbenzoyl)-. With increasing focus on green chemistry, synthetic routes for this compound are being optimized to reduce waste and energy consumption. Questions like "Is Alanine,N-(4-methylbenzoyl)- biodegradable?" or "What are the alternatives to solvent-intensive synthesis?" dominate forums, highlighting the industry's shift toward sustainability.
Analytical characterization of CAS No. 183559-35-5 typically involves HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for pharmaceutical-grade material. The compound's melting point and logP values are frequently cited in technical datasheets, addressing common queries from quality control professionals. Recent studies have also explored its crystallization behavior, which impacts powder flow properties in solid-dose formulations.
Emerging applications in cosmeceuticals and nutraceuticals have further expanded the market for Alanine,N-(4-methylbenzoyl)-. Its potential as a skin-conditioning agent aligns with the growing demand for multifunctional ingredients in personal care products. Meanwhile, the food supplement industry investigates its role in amino acid fortification, though regulatory approvals remain pending in several jurisdictions.
Supply chain dynamics for CAS No. 183559-35-5 reflect broader trends in fine chemicals procurement. Manufacturers emphasize GMP compliance and batch-to-batch consistency, responding to end-user concerns about raw material traceability. The compound's pricing is often benchmarked against similar N-acylated amino acids, with volatility linked to benzene derivative feedstock costs.
Future research directions may explore enzyme-catalyzed synthesis of Alanine,N-(4-methylbenzoyl)- to address atom economy challenges. Computational modeling studies are also anticipated to predict its metabolic pathways, particularly for ADME/Tox profiling in preclinical development. As patent landscapes evolve, novel derivatives of this compound could emerge in IP-protected formulations.
183559-35-5 (Alanine,N-(4-methylbenzoyl)-) Related Products
- 1205-02-3(N-Benzoyl-DL-alanine)
- 74536-43-9(2-Benzamido-2-phenylacetic Acid)
- 2198-64-3((S)-a-Methylhippuric Acid)
- 57224-51-8(2-methyl-N-(phenylcarbonyl)alanine)
- 17966-60-8(Bz-D-Ala-OH)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)